![molecular formula C16H17N3O4 B4021883 2-[(2-hydroxyethyl)amino]-N-(4-methylphenyl)-5-nitrobenzamide](/img/structure/B4021883.png)
2-[(2-hydroxyethyl)amino]-N-(4-methylphenyl)-5-nitrobenzamide
Description
Synthesis Analysis
The synthesis of compounds structurally similar to the chemical structure often involves multi-step chemical reactions, including acylation, catalytic hydrogenation, and nitration. For instance, compounds like 4-amino-N-[3-(2-hydroxyethyl)sulfonyl]phenylbenzamide have been synthesized through acylation and catalytic hydrogenation, with yields reaching up to 86.3% under optimized conditions using Raney Ni as a catalyst (Mao Duo, 2000).
Molecular Structure Analysis
Structural analyses, including X-ray crystallography and NMR spectroscopy, are crucial for understanding the molecular geometry of compounds. Studies on related compounds reveal the importance of intermolecular interactions, such as hydrogen bonding, in determining the molecular conformation and stability (Sedat Karabulut et al., 2014).
Chemical Reactions and Properties
The chemical behavior of nitrobenzamide derivatives involves reductive chemistry, where nitro groups can be selectively reduced to amines or hydroxylamines under specific conditions. Such reactions are significant for modifying the cytotoxicity and biological activities of these compounds (B. Palmer et al., 1995).
Physical Properties Analysis
The physical properties of compounds like the chemical structure are characterized using spectroscopic methods, including IR, NMR, and MS spectroscopy. These properties are influenced by the compound's molecular structure, such as the presence of hydroxyl, amino, and nitro groups, which can affect solubility, melting point, and stability (Milena Jadrijević-Mladar Takač & Dražen Vikić Topić, 2004).
Chemical Properties Analysis
The chemical properties, including reactivity towards various chemical agents and stability under different conditions, are crucial for understanding the potential applications and handling of these compounds. The reductive chemistry of nitrobenzamide derivatives, as discussed, plays a significant role in their chemical behavior and potential as bioreductive drugs (B. Palmer et al., 1995).
properties
IUPAC Name |
2-(2-hydroxyethylamino)-N-(4-methylphenyl)-5-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O4/c1-11-2-4-12(5-3-11)18-16(21)14-10-13(19(22)23)6-7-15(14)17-8-9-20/h2-7,10,17,20H,8-9H2,1H3,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXRNLCXTZYNLRG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])NCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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